Cas no 1807182-12-2 (Methyl 3,6-difluoro-2-(difluoromethyl)benzoate)

Methyl 3,6-difluoro-2-(difluoromethyl)benzoate structure
1807182-12-2 structure
Product Name:Methyl 3,6-difluoro-2-(difluoromethyl)benzoate
CAS No:1807182-12-2
MF:C9H6F4O2
MW:222.136356830597
CID:4951156
Update Time:2023-08-22

Methyl 3,6-difluoro-2-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3,6-difluoro-2-(difluoromethyl)benzoate
    • Inchi: 1S/C9H6F4O2/c1-15-9(14)7-5(11)3-2-4(10)6(7)8(12)13/h2-3,8H,1H3
    • InChI Key: VGBBQBCOBNJMST-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C(C(=O)OC)=C1C(F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 234
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3

Methyl 3,6-difluoro-2-(difluoromethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015013455-250mg
Methyl 3,6-difluoro-2-(difluoromethyl)benzoate
1807182-12-2 97%
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470.40 USD 2021-06-21
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A015013455-500mg
Methyl 3,6-difluoro-2-(difluoromethyl)benzoate
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